Cas no 1864051-83-1 (3-(2-Propynyloxy)azetidine trifluoroacetate)

• Product Name: 3-(2-Propynyloxy)azetidine trifluoroacetate
• CAS No: 1864051-83-1
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 3047328
• PubChem ID: 121521875
• Update Time: 2025-06-25

3-(2-Propynyloxy)azetidine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Propynyloxy)azetidine trifluoroacetate
• 3-(Prop-2-yn-1-yloxy)azetidine 2,2,2-trifluoroacetate
• 1864051-83-1
• 3-prop-2-ynoxyazetidine;2,2,2-trifluoroacetic acid

• Inchi： 1S/C6H9NO.C2HF3O2/c1-2-3-8-6-4-7-5-6;3-2(4,5)1(6)7/h1,6-7H,3-5H2;(H,6,7)
• InChI Key： XAWPFUHOFCRKGI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O(C1CNC1)CC#C

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(2-Propynyloxy)azetidine trifluoroacetate

Professional Introduction to 3-(2-Propynyloxy)azetidine trifluoroacetate (CAS No. 1864051-83-1)

3-(2-Propynyloxy)azetidine trifluoroacetate, identified by the Chemical Abstracts Service Number (CAS No.) 1864051-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This trifluoroacetate derivative of azetidine, functionalized with a propynyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The compound’s structure, featuring a three-membered azetidine ring linked to a propynyl moiety and a trifluoroacetate group, positions it as a versatile building block for drug discovery programs. The presence of the propynyl group introduces a reactive alkyne functionality, which can be further modified through various coupling reactions such as Sonogashira coupling, allowing for the introduction of diverse substituents. This reactivity makes it particularly useful in constructing complex heterocyclic scaffolds, which are prevalent in many pharmacologically relevant molecules.

The trifluoroacetate ester at the other end of the molecule not only enhances solubility in polar solvents but also provides stability under certain reaction conditions. Fluorinated compounds are widely studied due to their ability to modulate metabolic pathways and improve pharmacokinetic properties, such as bioavailability and binding affinity. Consequently, 3-(2-Propynyloxy)azetidine trifluoroacetate has been explored in several research endeavors aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the use of azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while maintaining a smaller footprint. This structural motif has been successfully incorporated into various drug candidates targeting neurological disorders, infectious diseases, and cancer. The propynyl group in 3-(2-Propynyloxy)azetidine trifluoroacetate serves as an excellent handle for further derivatization, enabling researchers to fine-tune the physicochemical properties of their target molecules.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in disease states. By modifying the azetidine core with appropriate substituents introduced via the propynyl group, researchers can develop selective kinase inhibitors with improved potency and reduced side effects. The trifluoroacetate moiety further aids in optimizing drug-like characteristics by enhancing lipophilicity while maintaining metabolic stability.

Recent advancements in computational chemistry have also highlighted the potential of 3-(2-Propynyloxy)azetidine trifluoroacetate as a scaffold for virtual screening campaigns. Molecular modeling studies suggest that this compound can interact with specific biological targets through hydrogen bonding networks and hydrophobic interactions. Such insights have guided experimental efforts toward designing more effective derivatives with enhanced binding affinity.

The compound’s utility extends beyond kinase inhibition; it has also been explored as a precursor for antimicrobial agents. The propynyl group can be functionalized to introduce structural features known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have demonstrated promising activity against certain resistant strains of bacteria, underscoring the importance of azetidine derivatives in combating emerging infectious diseases.

From a synthetic chemistry perspective, 3-(2-Propynyloxy)azetidine trifluoroacetate offers a unique platform for exploring novel reaction pathways. The combination of an alkyne and an azetidine ring provides multiple opportunities for cross-coupling reactions, leading to structurally diverse libraries of compounds. Such libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for further development.

The trifluoroacetate ester also plays a role in stabilizing reactive intermediates during synthetic transformations. This stability is particularly advantageous when dealing with sensitive functional groups such as alkynes or azetidines, which can degrade under harsh reaction conditions. By incorporating the trifluoroacetate group, synthetic chemists can achieve higher yields and purities while minimizing side reactions.

In conclusion, 3-(2-Propynyloxy)azetidine trifluoroacetate (CAS No. 1864051-83-1) represents a promising intermediate in pharmaceutical research due to its versatile reactivity and potential applications across multiple therapeutic areas. Its unique structural features—combining an azetidine core with a propynyl group and a trifluoroacetate moiety—make it an attractive scaffold for designing novel drug candidates. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.